![molecular formula C13H22ClN B3085750 N-(4-Ethylbenzyl)-2-methyl-2-propanamine hydrochloride CAS No. 1158300-26-5](/img/structure/B3085750.png)
N-(4-Ethylbenzyl)-2-methyl-2-propanamine hydrochloride
Overview
Description
N-(4-Ethylbenzyl)-2-methyl-2-propanamine hydrochloride, also known as N-ethylbenzyl-2-methyl-2-propanamine hydrochloride, is an organic compound with the molecular formula C10H18ClN. It is a white crystalline solid that is soluble in water and has a melting point of 122-124°C. N-ethylbenzyl-2-methyl-2-propanamine hydrochloride is used in a variety of scientific applications, including synthesis, research, and drug development.
Scientific Research Applications
Branched Polyamines Synthesis
A study by Cervantes-Mejía et al. (2014) explored the synthesis of novel branched polyamines, including N,N,N’,N’-tetrakis-[3((pyridine-2-methyl)-amine) propyl]-1,4- butanediamine, derived from 2-pyridinecarboxaldehyde. These polyamines were characterized using spectroscopic methods, highlighting their potential in various chemical applications due to their unique structural and functional properties (Cervantes-Mejía et al., 2014).
Synthetic Technology Improvements
Wang Ling-ya (2015) discussed the synthetic technology of N,N-Dimethyl-4-nitrobenzylamine, an important intermediate for organic synthesis widely used in the medical, pesticide, and chemical fields. This study demonstrated a process with methylene chloride as the reaction solvent, showcasing a method that is cost-effective, simple, and environmentally friendly (Wang Ling-ya, 2015).
Neuroprotective Compounds
Hicks et al. (2000) examined the effects of new Ca(2+) channel blockers, including N-[2-[(2-methylphenyl)(phenyl)methoxy]ethyl]-1-butanamine hydrochloride, in models of cerebral ischemia. Their findings indicated significant protection against ischemia-induced brain injury, suggesting potential applications in developing anti-ischemic agents (Hicks et al., 2000).
Corrosion Inhibition
Aziz et al. (2022) explored the application of N-2-methylbenzylidene-4-antipyrineamine as an acid corrosion inhibitor for mild steel in hydrochloric acid. The study demonstrated high inhibitory efficiency, offering insights into the compound's potential as a protective agent for industrial applications (Aziz et al., 2022).
Hepatoprotector Activity
Dyubchenko et al. (2006) synthesized water-soluble derivatives of aminoalkylphenols showing pronounced hepatoprotector activity against tetrachloromethane-induced toxic hepatitis in mice. This research opens avenues for developing new therapeutic agents with hepatoprotective properties (Dyubchenko et al., 2006).
properties
IUPAC Name |
N-[(4-ethylphenyl)methyl]-2-methylpropan-2-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N.ClH/c1-5-11-6-8-12(9-7-11)10-14-13(2,3)4;/h6-9,14H,5,10H2,1-4H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COTMGLZGZMCMOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(C)(C)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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